Cas no 18035-33-1 (Trichloro(6-phenylhexyl)silane)

• Product Name: Trichloro(6-phenylhexyl)silane
• CAS No: 18035-33-1
• MF: C₁₂H₁₇Cl₃Si
• MW: 295.707881689072
• MDL: MFCD09953885
• CID: 122727
• PubChem ID: 160871124
• Update Time: 2025-10-31

Trichloro(6-phenylhexyl)silane Chemical and Physical Properties

Names and Identifiers

• Benzene,[6-(trichlorosilyl)hexyl]-
• Trichloro(6-phenylhexyl)silane
• (6-PHENYLHEXYL)TRICHLOROSILANE
• (6-Phenyl-hexyl)-trichlorsilan
• Benzene,[6-(trichlorosilyl)hexyl]
• T2854
• 6-PHENYLHEXYLTRICHLOROSILANE
• Benzene, [6-(trichlorosilyl)hexyl]-
• SCHEMBL574732
• CS-0199000
• C12H17Cl3Si
• MFCD09953885
• 18035-33-1
• AKOS015909011
• Trichloro(6-phenylhexyl)silane, >/=98%
• T71956
• DTXSID90699508
• LS-14103
• DB-318174

• MDL： MFCD09953885
• Inchi： 1S/C12H17Cl3Si/c13-16(14,15)11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,4,7-8,11H2
• InChI Key： ODIAUNNUTSSHMI-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCCC1C=CC=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 294.01700
• Monoisotopic Mass: 294.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 92°C/0.07mmHg(lit.)
• Flash Point: 162.3±16.7 °C
• Refractive Index: 1.5052
• PSA: 0.00000
• LogP: 5.44480
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Trichloro(6-phenylhexyl)silane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：2987
• Safety Instruction： H290+H314
• HazardClass：8
• PackingGroup：II
• TSCA：No
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals Electrical Materials

Additional information on Trichloro(6-phenylhexyl)silane

Trichloro(6-phenylhexyl)silane (CAS No. 18035-33-1): A Comprehensive Overview

Trichloro(6-phenylhexyl)silane (CAS No. 18035-33-1) is a versatile organosilicon compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a trichlorosilyl group with a 6-phenylhexyl chain, offering a wide range of applications in various industries.

The trichlorosilyl group in Trichloro(6-phenylhexyl)silane is highly reactive and can readily undergo hydrolysis and condensation reactions, making it an excellent precursor for the synthesis of siloxanes and other silicon-based materials. The 6-phenylhexyl chain, on the other hand, imparts hydrophobic and aromatic properties to the molecule, enhancing its compatibility with organic solvents and polymers.

Recent advancements in the synthesis and application of Trichloro(6-phenylhexyl)silane have been driven by its unique chemical properties and potential for functionalization. For instance, a study published in the Journal of Materials Chemistry A demonstrated the use of Trichloro(6-phenylhexyl)silane as a surface modifier for silica nanoparticles. The researchers found that the compound effectively improved the dispersion and stability of the nanoparticles in organic media, opening up new possibilities for their use in drug delivery systems and catalytic applications.

In the field of pharmaceutical research, Trichloro(6-phenylhexyl)silane has shown promise as a building block for the synthesis of novel drug delivery systems. A recent paper in Pharmaceutical Research highlighted the use of Trichloro(6-phenylhexyl)silane to create hybrid organic-inorganic nanoparticles for targeted drug delivery. The study demonstrated that these nanoparticles could efficiently encapsulate and release therapeutic agents, enhancing their bioavailability and reducing side effects.

The reactivity of the trichlorosilyl group also makes Trichloro(6-phenylhexyl)silane an attractive candidate for surface modification in various materials. In a study published in ACS Applied Materials & Interfaces, researchers used Trichloro(6-phenylhexyl)silane to functionalize graphene oxide sheets, significantly improving their mechanical properties and thermal stability. This functionalization process has potential applications in the development of advanced composite materials for aerospace and automotive industries.

Beyond its use in materials science and pharmaceuticals, Trichloro(6-phenylhexyl)silane has also found applications in analytical chemistry. A recent study in Talanta explored the use of Trichloro(6-phenylhexyl)silane as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The researchers found that the compound effectively enhanced the detection sensitivity and selectivity of various analytes, making it a valuable tool for trace analysis in environmental monitoring and forensic science.

The versatility of Trichloro(6-phenylhexyl)silane is further exemplified by its use in polymer science. A study published in Macromolecules investigated the copolymerization of Trichloro(6-phenylhexyl)silane with various monomers to create novel silicone-based polymers. These polymers exhibited excellent thermal stability, mechanical strength, and chemical resistance, making them suitable for high-performance applications such as coatings, adhesives, and sealants.

In conclusion, Trichloro(6-phenylhexyl)silane (CAS No. 18035-33-1) is a multifaceted compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and engineers working on advanced materials, drug delivery systems, surface modification, analytical chemistry, and polymer science. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.